Cas no 1341984-01-7 (2,2,2-trifluoro-1-(2-fluoro-5-methylphenyl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(2-fluoro-5-methylphenyl)ethan-1-one
• CAS No: 1341984-01-7
• MF: C₉H₆F₄O
• MW: 206.136956691742
• CID: 6011463
• PubChem ID: 62961335
• Update Time: 2026-03-11

2,2,2-trifluoro-1-(2-fluoro-5-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(2-fluoro-5-methylphenyl)ethan-1-one
• Ethanone, 2,2,2-trifluoro-1-(2-fluoro-5-methylphenyl)-
• 2,2,2-Trifluoro-1-(2-fluoro-5-methylphenyl)ethanone
• AKOS012259364
• CS-0289238
• GWSOPFCFGOJPRE-UHFFFAOYSA-N
• 1341984-01-7
• SCHEMBL20309068
• EN300-1933897

• Inchi： 1S/C9H6F4O/c1-5-2-3-7(10)6(4-5)8(14)9(11,12)13/h2-4H,1H3
• InChI Key： GWSOPFCFGOJPRE-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(C)=CC=C1F)C(F)(F)F

Computed Properties

• Exact Mass: 206.03547746g/mol
• Monoisotopic Mass: 206.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.306±0.06 g/cm3(Predicted)
• Boiling Point: 196.5±35.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-trifluoro-1-(2-fluoro-5-methylphenyl)ethan-1-one

Research Briefing on 2,2,2-Trifluoro-1-(2-fluoro-5-methylphenyl)ethan-1-one (CAS: 1341984-01-7) in Chemical and Biomedical Applications

The compound 2,2,2-trifluoro-1-(2-fluoro-5-methylphenyl)ethan-1-one (CAS: 1341984-01-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated aromatic ketone exhibits unique physicochemical properties due to the presence of multiple fluorine atoms, making it a promising candidate for various applications, including drug discovery, agrochemical development, and material science. Recent studies have explored its synthesis, reactivity, and potential biological activities, shedding light on its versatility and utility in interdisciplinary research.

In the context of drug discovery, 2,2,2-trifluoro-1-(2-fluoro-5-methylphenyl)ethan-1-one has been investigated as a key intermediate in the synthesis of novel bioactive molecules. Its trifluoromethyl and fluoro-substituted aromatic ring contribute to enhanced metabolic stability and lipophilicity, which are desirable traits in drug candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of kinase inhibitors targeting cancer-related pathways. The compound's ability to act as a versatile building block for structure-activity relationship (SAR) studies has been particularly highlighted, enabling the optimization of lead compounds with improved potency and selectivity.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable routes for the production of 2,2,2-trifluoro-1-(2-fluoro-5-methylphenyl)ethan-1-one. A 2024 paper in Organic Process Research & Development reported a catalytic method using palladium-based catalysts under mild conditions, achieving high yields (>85%) with reduced environmental impact. This progress addresses previous challenges associated with the scalability and cost-effectiveness of fluorinated compound synthesis, paving the way for broader industrial applications.

In material science, researchers have explored the incorporation of 2,2,2-trifluoro-1-(2-fluoro-5-methylphenyl)ethan-1-one into advanced polymeric materials. Its unique electronic properties, stemming from the strong electron-withdrawing effects of the fluorine substituents, make it valuable for designing high-performance electronic materials. A 2023 study in Advanced Materials demonstrated its utility in creating organic semiconductors with enhanced charge transport properties, opening new possibilities for flexible electronics and optoelectronic devices.

The safety profile and toxicological aspects of 2,2,2-trifluoro-1-(2-fluoro-5-methylphenyl)ethan-1-one have also been subjects of recent investigation. Preliminary in vitro studies conducted in 2024 suggest moderate cytotoxicity at high concentrations, emphasizing the need for careful handling in laboratory settings. However, its environmental persistence and biodegradation pathways remain areas requiring further research, particularly in light of increasing regulatory scrutiny on fluorinated organic compounds.

Looking forward, the diverse applications of 2,2,2-trifluoro-1-(2-fluoro-5-methylphenyl)ethan-1-one continue to expand. Ongoing research is exploring its potential in agrochemical formulations, where its structural features may contribute to novel pesticides with improved efficacy and reduced environmental impact. Additionally, its role in positron emission tomography (PET) tracer development is being investigated, leveraging the fluorine atoms for radiolabeling purposes in medical imaging applications.

In conclusion, 2,2,2-trifluoro-1-(2-fluoro-5-methylphenyl)ethan-1-one (CAS: 1341984-01-7) represents a multifaceted compound with growing importance across chemical and biomedical disciplines. The latest research underscores its value as both a synthetic intermediate and a functional material component, while also highlighting areas where further investigation is needed to fully understand its potential and limitations. As synthetic methodologies advance and new applications emerge, this compound is likely to remain a focus of innovative research in the coming years.